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Compound of Interest

Compound Name: 4-(2-Methoxyethyl)morpholine

Cat. No.: B156078 Get Quote

Application Notes and Protocols for 4-(2-
Methoxyethyl)morpholine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and potential

applications of 4-(2-Methoxyethyl)morpholine. The information is compiled from publicly

available safety data sheets and chemical databases to ensure best practices in a laboratory

setting.

Chemical and Physical Properties
4-(2-Methoxyethyl)morpholine is a substituted morpholine derivative with the chemical

formula C7H15NO2.[1][2] It is a liquid at room temperature.[1] Proper understanding of its

physical and chemical properties is crucial for safe handling and use in experimental

procedures.

Table 1: Quantitative Data for 4-(2-Methoxyethyl)morpholine
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Property Value Reference

Molecular Formula C7H15NO2 [1][2]

Molecular Weight 145.20 g/mol [1][2]

Boiling Point 104-105.8 °C (at 44 Torr) [3]

Density 0.974 ± 0.06 g/cm³ (Predicted) [3]

pKa 6.66 ± 0.10 (Predicted) [3]

Physical State Liquid [1]

Safety and Hazard Information
4-(2-Methoxyethyl)morpholine is classified as a hazardous substance, primarily causing skin

irritation and serious eye damage.[1] It is imperative to follow strict safety protocols to avoid

exposure.

Table 2: GHS Hazard Identification

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H315: Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage[1]

2.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound. The following

PPE is mandatory to minimize exposure risks.

Table 3: Recommended Personal Protective Equipment
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PPE Item Specification

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and appropriate

disposable garments.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high, a

NIOSH-approved respirator with an appropriate

cartridge is necessary.

2.2. Emergency Procedures

In case of accidental exposure, immediate action is critical.

Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Handling and Storage Protocols
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidents.

3.1. Handling

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Use non-sparking tools and explosion-proof equipment as a precautionary measure,

especially if heating.

Ground and bond containers when transferring material to prevent static discharge.
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Wash hands thoroughly after handling.

3.2. Storage

Store in a tightly closed container in a dry and well-ventilated place.[3]

Recommended storage temperature is 2-8°C.[3]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

Store in an area designated for corrosive and hazardous materials.

Workflow for Safe Handling and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB8887117.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8887117.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Safe Handling and Storage Workflow
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Diagram 1: Safe Handling and Storage Workflow
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Application Notes and Experimental Protocols
While specific experimental protocols for 4-(2-Methoxyethyl)morpholine are not readily

available in the searched literature, its structural similarity to other morpholine derivatives

suggests its primary application as a catalyst or a reagent in organic synthesis. The following is

a generalized protocol for its use as a tertiary amine catalyst in a reaction.

Disclaimer: The following protocol is a general guideline based on the applications of similar

morpholine compounds. Researchers must conduct a thorough literature search for their

specific reaction and optimize the conditions accordingly. A small-scale trial is highly

recommended before scaling up any reaction.

4.1. General Protocol: Use as a Tertiary Amine Catalyst

This protocol outlines the general steps for using 4-(2-Methoxyethyl)morpholine as a catalyst

in a generic organic reaction, such as a polyurethane formation or other base-catalyzed

transformations.

Materials:

4-(2-Methoxyethyl)morpholine

Reactant A

Reactant B

Anhydrous solvent (e.g., THF, Dichloromethane)

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere setup (e.g., Nitrogen or Argon line)

Standard workup and purification equipment (e.g., separatory funnel, rotary evaporator,

chromatography columns)

Procedure:
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Reaction Setup:

Dry all glassware in an oven and cool under an inert atmosphere.

To a round-bottom flask equipped with a magnetic stir bar, add Reactant A and the

anhydrous solvent under an inert atmosphere.

Stir the solution until Reactant A is fully dissolved.

Addition of Reagents:

Slowly add Reactant B to the solution.

Add a catalytic amount of 4-(2-Methoxyethyl)morpholine (typically 0.1-10 mol%) to the

reaction mixture. The optimal catalyst loading should be determined experimentally.

Reaction Monitoring:

Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, GC-

MS, LC-MS).

Allow the reaction to stir at the appropriate temperature (room temperature or heated) until

completion.

Workup:

Once the reaction is complete, quench the reaction by adding an appropriate aqueous

solution (e.g., water, saturated ammonium chloride).

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b156078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by a suitable method, such as flash column chromatography,

distillation, or recrystallization.

Characterization:

Characterize the purified product using standard analytical techniques (e.g., NMR, IR,

Mass Spectrometry) to confirm its identity and purity.

Experimental Workflow Diagram
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Diagram 2: General Experimental Workflow
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Diagram 2: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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